Cas no 81254-81-1 (2-Thiazolidinethione, 3-[2-(phenylmethoxy)benzoyl]-)

2-Thiazolidinethione, 3-[2-(phenylmethoxy)benzoyl]- structure
81254-81-1 structure
Product Name:2-Thiazolidinethione, 3-[2-(phenylmethoxy)benzoyl]-
CAS No:81254-81-1
MF:C17H15NO2S2
MW:329.436501741409
CID:704241
PubChem ID:71421021
Update Time:2025-04-19

2-Thiazolidinethione, 3-[2-(phenylmethoxy)benzoyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiazolidinethione, 3-[2-(phenylmethoxy)benzoyl]-
    • (2-phenylmethoxyphenyl)-(2-sulfanylidene-1,3-thiazolidin-3-yl)methanone
    • 81254-81-1
    • [2-(Benzyloxy)phenyl](2-sulfanylidene-1,3-thiazolidin-3-yl)methanone
    • DTXSID70840192
    • Inchi: 1S/C17H15NO2S2/c19-16(18-10-11-22-17(18)21)14-8-4-5-9-15(14)20-12-13-6-2-1-3-7-13/h1-9H,10-12H2
    • InChI Key: RYAAMYXHMYMWJK-UHFFFAOYSA-N
    • SMILES: S1C(N(C(C2=CC=CC=C2OCC2C=CC=CC=2)=O)CC1)=S

Computed Properties

  • Exact Mass: 329.05442107g/mol
  • Monoisotopic Mass: 329.05442107g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 410
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 86.9Ų
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